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Compound of Interest

Compound Name: K1586

Cat. No.: B15584583

Contrary to inquiries regarding chemical disposal, the K1586 is not a chemical substance but a
specialized mechanical tool component. It is a positioner designed for use with the AFM8
(M22520/2-01) crimping tool, commonly utilized in electronics, avionics, and motorsport wiring
for Deutsch connectors.

As the K1586 is a durable tool component, its disposal is managed as non-hazardous solid
waste, with a preference for recycling where possible. The primary goal is to ensure that the
materials are repurposed or disposed of in an environmentally responsible manner.

Operational and Disposal Plan

The operational lifespan of the K1586 positioner is dependent on usage frequency and proper
maintenance. When the tool is damaged, worn out, or no longer needed, the following disposal
procedure should be followed.

End-of-Life Handling and Disposal Steps:

e Assessment: Determine if the K1586 positioner is still functional. If it is in good working
condition, consider resale or donation to extend its useful life.

o Material Identification: While the exact material composition is not publicly detailed, these
components are typically made of metals like steel or aluminum, and may have plastic
components.
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e Segregation for Recycling: If the positioner is to be disposed of, it should be segregated with
other metallic waste. If it contains identifiable plastic parts that can be easily separated, do
so to facilitate recycling.

e Recycling: The preferred method of disposal is through a certified electronics or metal
recycling facility. These facilities can properly process the materials.

o General Waste Disposal: If recycling is not feasible, the K1586 can be disposed of in the
general solid waste stream. As a small, non-hazardous metal object, it does not pose a
significant environmental risk in a standard landfill.

Quantitative Data Summary

Since the K1586 is a mechanical tool, there is no quantitative chemical data to present. The
relevant specifications are its physical dimensions and weight, which are minimal.

Specification Value
Weight Approximately 10 oz (for the entire AFM8 tool)
Length 6 3/4 inches (for the entire AFM8 tool)

Logical Workflow for Disposal

The following diagram outlines the decision-making process for the proper end-of-life
management of the K1586 positioner.
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K1586 Disposal Decision Workflow

» To cite this document: BenchChem. [Proper Handling and Disposal of the K1586 Positioner].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584583#k1586-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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